Cas no 2411246-06-3 (2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide)

• Product Name: 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide
• CAS No: 2411246-06-3
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 6196491
• PubChem ID: 145887816
• Update Time: 2025-06-09

2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7559452
• Z1562146109
• 2-chloro-N-[2-(1H-pyrazol-1-yl)cyclohexyl]propanamide
• N-(2-(1H-Pyrazol-1-yl)cyclohexyl)-2-chloropropanamide
• 2411246-06-3
• 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide

• Inchi： 1S/C12H18ClN3O/c1-9(13)12(17)15-10-5-2-3-6-11(10)16-8-4-7-14-16/h4,7-11H,2-3,5-6H2,1H3,(H,15,17)
• InChI Key： DOGYIPAWXHFIEH-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCCCC1N1C=CC=N1)=O

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide

Introduction to 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide (CAS No. 2411246-06-3)

2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide, with the CAS number 2411246-06-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted propanamide moiety and a pyrazolyl-cyclohexyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide involves a multi-step process that combines advanced organic chemistry techniques. The initial step typically involves the formation of the pyrazolyl-cyclohexyl intermediate, followed by the introduction of the chloro-substituted propanamide group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its physical and chemical properties, 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide is a solid at room temperature with a melting point ranging from 150 to 155°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are crucial for its use in various experimental settings, including in vitro assays and animal models.

The biological activity of 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. In particular, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Furthermore, 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide has been investigated for its potential neuroprotective effects. Preclinical studies using rodent models have indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic applications in neurodegenerative disorders.

The mechanism of action of 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide is not yet fully understood, but current research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of ion channels, particularly those involved in pain signaling pathways. Additionally, it may interact with specific receptors or enzymes that play a role in inflammation and neurodegeneration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

In conclusion, 2-Chloro-N-(2-pyrazol-1-ylcyclohexyl)propanamide (CAS No. 2411246-06-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological profile, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.